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Compound of Interest

N,N'-Diphenylguanidine
Compound Name:
monohydrochloride

Cat. No.: B1216949

An In-depth Technical Guide to the Health and Safety of N,N'-Diphenylguanidine
Monohydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for
N,N'-Diphenylguanidine monohydrochloride. It is intended for professionals in research and
development who may handle this compound. The guide consolidates toxicological data, safe
handling procedures, and emergency response protocols. For a more complete safety profile,
data for the parent compound, 1,3-Diphenylguanidine (DPG), is also included and is clearly
distinguished.

Hazard Identification and Classification

N,N'-Diphenylguanidine monohydrochloride is classified as a hazardous chemical. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
specific warnings associated with this compound.

According to aggregated notifications to the ECHA C&L Inventory, the substance is classified
as follows:

» Acute Toxicity, Oral: Toxic if swallowed (H301) or Harmful if swallowed (H302).[1]
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o Eye Damage/Irritation: Causes serious eye damage (H318) or Causes serious eye irritation
(H319).[1]

The parent compound, 1,3-Diphenylguanidine (DPG), has a broader range of classifications,
including skin irritation, respiratory irritation, and suspected reproductive toxicity.[2][3][4]

GHS Pictograms
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GHS Pictograms and Hazard Statements for N,N'-Diphenylguanidine Monohydrochloride.

Physicochemical Information

Understanding the physical and chemical properties is crucial for safe handling and storage.
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Property Value Source(s)

Chemical Formula C13H14CINs PubChem[1]

Molecular Weight 247.72 g/mol PubChem[1], Benchchem[5]
CAS Number 24245-27-0 PubChem[1], Benchchem[5]
Appearance Liquid (Experimental) PubChem|[1]

Melting Point (DPG)

146 - 151 °C/ 294.8 - 303.8 °F

Fisher Scientific[2], Alfa
Aesar|[6]

Solubility (DPG)

Soluble in alcohol, chloroform,
hot benzene. Slightly soluble in

water.

ChemicalBook[7], Alfa Aesar[6]

Fisher Scientific[2], Alfa

pH (DPG) 10.2 (10 g/L aqueous solution)

Aesar[6]

Alfa Aesar[6], Chemos
log Pow (DPG) 2.42

GmbH&Co.KG[8]
Decomposition Temp (DPG) >170°C Alfa Aesar[6]

Toxicological Data

The primary toxicological concerns are acute oral toxicity and severe eye irritation. Most

quantitative studies have been performed on the parent compound, 1,3-Diphenylguanidine

(DPG).
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. Classificati
Parameter Species Route Value Source(s)
on
Alfa Aesar[6],
350 - 375 Category 4/ SAFETY
LD50 (DPG) Rat Oral
mg/kg Category 3 DATA
SHEETS[9]
] -~ Alfa Aesar[6],
LD50 (DPG) Rabbit Dermal > 2000 mg/kg  Not Classified
NICNAS[4]
o Slightly to Causes
Eye Irritation ] ]
(DPG) Rabbit - moderately serious eye NICNAS[4]
irritating irritation
Skin Irritation ] Non-irritating Causes skin
Rabbit - o o NICNAS[4]
(DPG) to irritating irritation
Skin
L : : . Not a
Sensitization Guinea Pig - Negative - NICNAS[4]
sensitizer
(DPG)
Uterine
) hypoplasia
Reproductive Suspected of  PubMed[10],
o (females), )
Toxicity Rat Oral damaging HB
Spermatogen - )
(DPG) ) fertility Chemical[3]
ic arrest
(males)

Experimental Protocols

Detailed experimental methodologies for key toxicological assessments are crucial for

interpreting the data. Below are summaries of protocols as described in safety assessments.

Acute Oral Toxicity (as per OECD Guideline 401)

» Objective: To determine the median lethal dose (LD50) following a single oral administration.

e Species: Rat.
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» Methodology: The substance (DPG) is administered in graduated doses to several groups of
experimental animals, one dose per group. Observations of effects and mortality are made.
The LD50 is calculated from the dose at which 50% of the animals are expected to die. The
reported LD50 for DPG is 375 mg/kg.[9]

o Observations: Animals are observed for a minimum of 14 days for signs of toxicity and
mortality. Body weight changes and necropsy findings are recorded.

Eye Irritation (as per OECD Guideline 405)

» Objective: To assess the potential for causing eye irritation or damage.
e Species: Rabbit.

o Methodology: A single dose of the test substance (DPG) is applied to the conjunctival sac of
one eye of the experimental animal. The other eye remains untreated and serves as a
control.

o Observations: The eyes are examined at 1, 24, 48, and 72 hours after application.[4] Ocular
lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are graded. Studies on
DPG found it to be slightly to moderately irritating, with effects like conjunctivitis and marked
corneal opacity that were reversible within 7-14 days.[4]

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling minimizes exposure risk.
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Preparation

Consult Safety Data Sheet (SDS)

Ensure proper ventilation
(Fume hood or well-ventilated area)

Don appropriate PPE

Personal Protective Equipment (PPE) Handling & Storage

Safety Goggles / Face Shield ] Chemical-resistant gloves o a Respirator (if dust is generated)
&conforming to EN166 or OSHA 1910.133), (Inspect before use) Lt @t (P v @il (NIOSH/MSHA approved)

Avoid contact with skin and eyes

Avoid formation of dust and aerosols

Store in a tightly closed container

Store in a cool, dry, well-ventilated place

Keep away from strong oxidizing agents and acids

Cleanup & Disposal

Wash hands thoroughly after handling

Decontaminate work surfaces

Dispose of waste according to
local, regional, and national regulations

Click to download full resolution via product page

A generalized workflow for the safe handling of chemical substances.
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» Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood.[2][9] Eyewash stations and safety showers must be readily available.[2]

[6]
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[9][11]

o Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing to
prevent skin exposure.[2][9]

o Respiratory Protection: If dust or aerosols may be generated, use a NIOSH/MSHA-
approved respirator.[2][12]

e Hygiene Measures: Do not eat, drink, or smoke in the work area.[2][9] Wash hands
thoroughly after handling the material.[2][9]

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
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Personnel Exposure

Inhalation

Chemical Spill

Inhalation:
1. Move to fresh air.
2. Keep at rest.
3. Seek medical attention if unwell

1. Remove contaminated clothing.
2. Rinse skin with plenty of water for 215 mins.

Skin Contact:
3. Seek medical attention if irritation occurs.

4. Get i

Eye Contact:
1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present.

3. Continue rinsing.

Ensure adequate ventilation.
Evacuate personnel.

medical attention.

Wear appropriate PPE.

Prevent entry into sewers/waterways.

Sweep up solid material, avoiding dust generation.

Collect in a suitable, closed container for disposal.

Click to download full resolution via product page

Logical flow for emergency response to exposure or spills.
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 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[3][9]

» Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of
water or shower for at least 15 minutes.[5][12] If skin irritation occurs, get medical advice.[9]

o Eye Contact: Rinse cautiously with water for several minutes.[9] If present and easy to do,
remove contact lenses. Continue rinsing.[9] Immediately seek medical attention, as the
substance can cause serious eye damage.[1][3]

 Ingestion: Rinse mouth with water.[7][9] Do NOT induce vomiting.[12] Get emergency
medical help immediately.[13]

o Spills: Evacuate the area. Ensure adequate ventilation.[9] Avoid generating dust.[9] Wear full
PPE. Sweep up the material and place it in a suitable container for disposal.[2][12] Avoid
release to the environment.[3][9]

Stability and Reactivity
 Stability: Stable under normal storage conditions.[6]
e Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[2][6]

e Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes
including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[6][14]

This guide is intended to supplement, not replace, the official Safety Data Sheet (SDS)
provided by the manufacturer. Always consult the most current SDS for the specific product you
are using before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Health and safety information for handling N,N'-
Diphenylguanidine monohydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216949#health-and-safety-information-for-handling-
n-n-diphenylguanidine-monohydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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